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Compound Name: 2-Chloro-5-methylbenzamide
CAS No.: 101080-00-6
Cat. No.: B2382523
Get Quote
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Executive Summary

2-Chloro-5-methylbenzamide (CAS: 101080-00-6) is a functionalized aromatic amide
primarily utilized as a high-value pharmaceutical and agrochemical intermediate.[1][2][3][4]
While its intrinsic biological activity is moderate, its structural significance lies in its role as a
"privileged scaffold"—a core fragment capable of serving as a ligand for diverse biological
targets, including ryanodine receptors (RyRs) and bacterial enzymes.

This guide analyzes the compound's physicochemical profile, its potential intrinsic antimicrobial
properties, and its critical role as a precursor for next-generation anthranilic diamide
insecticides (e.g., Chlorantraniliprole analogs) and potential anticancer agents targeting the
Hedgehog signaling pathway.

Chemical Profile & Physicochemical Properties

Understanding the "drug-likeness" of the scaffold is the first step in assessing biological
potential.
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Property Value Relevance to Bioactivity
CAS Number 101080-00-6 Unique Identifier
IUPAC Name 2-Chloro-5-methylbenzamide Standard Nomenclature
Molecular Formula CsHsCINO Low MW fragment (<200 Da)
] Ideal for Fragment-Based Drug
Molecular Weight 169.61 g/mol _
Discovery (FBDD)
) Good membrane permeability;
LogP (Predicted) ~1.75 o )
Lipinski compliant
) Critical for receptor binding
H-Bond Donors 1 (Amide NH2) ) )
pocket interaction
] Critical for receptor binding
H-Bond Acceptors 1 (Amide C=0) ) )
pocket interaction
Low entropic penalty upon
Rotatable Bonds 1 Piep y P

binding

Structural Insight: The ortho-chloro substituent provides steric bulk that twists the amide bond
out of planarity with the phenyl ring, often improving metabolic stability by protecting the amide
bond from rapid hydrolysis. The meta-methyl group offers a hydrophobic anchor point for
hydrophobic pockets in target proteins.

Biological Activity & Therapeutic Potential[6]
Agrochemical Potential: Ryanodine Receptor
Modulation

The most validated biological utility of the 2-chloro-5-methylbenzamide scaffold is as a

precursor to anthranilic diamides.

e Mechanism: Derivatives of this scaffold bind to the ryanodine receptor (RyR) in insect muscle
cells. This locks the calcium channels in a partially open state, leading to uncontrolled
calcium release, muscle paralysis, and death.
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» Key Derivative:Chlorantraniliprole (Rynaxypyr). While the commercial drug uses a slightly
different substitution pattern, the 2-chloro-5-methylbenzamide core represents a critical
"chemical space" neighbor used in SAR (Structure-Activity Relationship) optimization to fine-
tune potency and selectivity against Lepidopteran pests.[1]

Antimicrobial & Antifungal Potential

Simple benzamides often exhibit weak-to-moderate antimicrobial activity.

» Bacterial Targets: The amide moiety can mimic peptide bonds, potentially acting as a
competitive inhibitor for bacterial enzymes involved in cell wall synthesis or protein
translation.

e SAR Insight: Research on the analog 2-chloro-5-nitrobenzamide suggests that electron-
withdrawing groups (like nitro) enhance antimicrobial efficacy via ROS generation. The 5-
methyl group in our topic compound is electron-donating, which likely reduces direct toxicity
but improves safety profiles for mammalian exposure, making it a better candidate for fungal
targets where lipophilicity drives potency.

Emerging Pharma Targets: Hedgehog Signaling

Benzamide derivatives have been identified as antagonists of the Smoothened (Smo) receptor
in the Hedgehog (Hh) signaling pathway.

* Relevance: Aberrant Hh signaling is implicated in basal cell carcinoma and medulloblastoma.

o Scaffold Role: 2-Chloro-5-methylbenzamide serves as the "Head" group in fragment-based
design, where the amide nitrogen is coupled to a larger lipophilic "Tail" (e.g., a pyridine or
heterocyclic moiety) to achieve nanomolar potency against Smo.

Structure-Activity Relationship (SAR)
Visualization[1]

The following diagram illustrates how specific structural modifications to the 2-Chloro-5-
methylbenzamide core dictate its biological function.
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Caption: SAR Map highlighting the functional contribution of each substituent on the 2-Chloro-
5-methylbenzamide scaffold.[1]

Experimental Protocols
Synthesis of 2-Chloro-5-methylbenzamide

Context: This protocol describes the conversion of the acid precursor to the amide, a necessary
step if the compound is not purchased commercially.

Reagents: 2-Chloro-5-methylbenzoic acid (CAS 6342-60-5), Thionyl Chloride (

), Ammonium Hydroxide (

), Dichloromethane (DCM).[1]

Activation: Dissolve 10 mmol of 2-chloro-5-methylbenzoic acid in 20 mL of dry DCM.

Chlorination: Add 12 mmol of

dropwise at 0°C. Add a catalytic amount of DMF. Reflux for 2 hours to form the acid chloride.

Evaporation: Remove solvent and excess

under reduced pressure.
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Amidation: Re-dissolve the residue in DCM and add dropwise to a stirred solution of 25%
aqueous

at 0°C.

Isolation: Stir for 1 hour. Separate the organic layer, wash with brine, dry over

, and evaporate.

Purification: Recrystallize from ethanol/water to obtain white crystals (Yield >85%).

In Vitro Antimicrobial Assay (MIC Determination)

Context: Standard broth microdilution method to assess intrinsic activity.

Preparation: Dissolve 2-Chloro-5-methylbenzamide in DMSO to a stock concentration of
10 mg/mL.

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate
(Range: 512 pg/mL to 1 pg/mL).

Inoculation: Add 100 pL of bacterial suspension (S. aureus ATCC 25923 or E. coli ATCC
25922) adjusted to

CFU/mL.

Incubation: Incubate at 37°C for 18—24 hours.

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing
no visible growth.

o Note: Expect MIC values >64 pug/mL for the naked scaffold; activity <32 pg/mL indicates
significant "hit" potential.

Synthesis & Derivatization Workflow

The following diagram outlines the chemical logic for transforming this scaffold into active

pharmaceutical or agrochemical ingredients.
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Caption: Chemical workflow from precursor acid to the amide scaffold and subsequent high-
value derivatives.

Safety & Toxicology (ADME Prediction)

o Acute Toxicity: Based on GHS classifications of the aldehyde analog, the amide is predicted
to be Harmful if swallowed (H302) and may cause Skin/Eye Irritation (H315/H319).

e Metabolic Stability: The 2-chloro substituent blocks ortho-hydroxylation, a common metabolic
clearance route, potentially extending the half-life (

) of the molecule in vivo.

e Environmental Fate: As a halogenated aromatic, biodegradability is expected to be slow;
waste streams should be managed via high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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